Cas no 111318-36-6 (Benzonitrile,4-(acetyloxy)-3-bromo-5-nitro-)

• Product Name: Benzonitrile,4-(acetyloxy)-3-bromo-5-nitro-
• CAS No: 111318-36-6
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 219501
• PubChem ID: 183249
• Update Time: 2025-04-19

Benzonitrile,4-(acetyloxy)-3-bromo-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(acetyloxy)-3-bromo-5-nitro-
• (2-bromo-4-cyano-6-nitrophenyl) acetate
• 111318-36-6
• DTXSID90149593

• Inchi： 1S/C9H5BrN2O4/c1-5(13)16-9-7(10)2-6(4-11)3-8(9)12(14)15/h2-3H,1H3
• InChI Key： ZCHJJHRAAJSIJC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1OC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.94325
• Monoisotopic Mass: 283.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 93.23